Terbufibrol
Terbufibrol
Terbufibrol is an agent with antilipidemic activity. Animal studies show that terbufibrol is 10 times more active than clofibrate in reducing serum total cholesterol and suggest that it blocks hepatic cholesterol synthesis in a step between acetate and HMG-CoA.
Brand Name:
Vulcanchem
CAS No.:
56488-59-6
VCID:
VC0007203
InChI:
InChI=1S/C20H24O5/c1-20(2,3)15-6-10-18(11-7-15)25-13-16(21)12-24-17-8-4-14(5-9-17)19(22)23/h4-11,16,21H,12-13H2,1-3H3,(H,22,23)
SMILES:
CC(C)(C)C1=CC=C(C=C1)OCC(COC2=CC=C(C=C2)C(=O)O)O
Molecular Formula:
C₂₀H₂₄O₅
Molecular Weight:
344.4 g/mol
Terbufibrol
CAS No.: 56488-59-6
Inhibitors
VCID: VC0007203
Molecular Formula: C₂₀H₂₄O₅
Molecular Weight: 344.4 g/mol
| CAS No. | 56488-59-6 |
|---|---|
| Product Name | Terbufibrol |
| Molecular Formula | C₂₀H₂₄O₅ |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | 4-[3-(4-tert-butylphenoxy)-2-hydroxypropoxy]benzoic acid |
| Standard InChI | InChI=1S/C20H24O5/c1-20(2,3)15-6-10-18(11-7-15)25-13-16(21)12-24-17-8-4-14(5-9-17)19(22)23/h4-11,16,21H,12-13H2,1-3H3,(H,22,23) |
| Standard InChIKey | PXODZCMXOZRVEN-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)OCC(COC2=CC=C(C=C2)C(=O)O)O |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)OCC(COC2=CC=C(C=C2)C(=O)O)O |
| Description | Terbufibrol is an agent with antilipidemic activity. Animal studies show that terbufibrol is 10 times more active than clofibrate in reducing serum total cholesterol and suggest that it blocks hepatic cholesterol synthesis in a step between acetate and HMG-CoA. |
| Synonyms | 4-(3-(4-t-butylphenoxy)-2-hydroxypropoxy)benzoic acid K 11,267 terbufibrol |
| Reference | [1]. Howard AN, et al. The hypocholesterolemic effect of terbufibrol and other drugs in normal and hypercholesterolemic baboons. Atherosclerosis. 1979 Apr;32(4):367-80. |
| PubChem Compound | 41907 |
| Last Modified | Nov 11 2021 |
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